Multiarm star polymers based on thiol–ene photoclick cyclodextrin cores†

Polymer Chemistry Pub Date: 2019-12-03 DOI: 10.1039/C9PY01338E

Abstract

Highly efficient synthesis of multifunctional initiators based on cyclodextrin (CD) cores was achieved by a thiol–ene photoclick strategy. Different from existing approaches, the method reported here uses a thiol containing an ATRP initiating moiety to enable rapid and complete multivalent functionalization of the primary and secondary faces of α-, β-, and γ-CDs. The photoclick CD cores were attained in high yield through simple purification. They were successfully employed in a “core-first” approach to prepare well-defined multiarm star polymers via ATRP.

Graphical abstract: Multiarm star polymers based on thiol–ene photoclick cyclodextrin cores
Multiarm star polymers based on thiol–ene photoclick cyclodextrin cores†
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